1-(4-Chloro-2-formyl-phenoxymethyl)-cyclopropanecarbonitrile

• Molecular Formula: C12H10ClNO2
• Molecular Weight: 235.66 g/mol
• IUPAC Name: 1-[(4-chloro-2-formylphenoxy)methyl]cyclopropane-1-carbonitrile
• InChI: InChI=1S/C12H10ClNO2/c13-10-1-2-11(9(5-10)6-15)16-8-12(7-14)3-4-12/h1-2,5-6H,3-4,8H2
• InChI Key: OAYPMRCOYRPSBF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(COC2=C(C=C(C=C2)Cl)C=O)C#N

Description

1-(4-Chloro-2-formyl-phenoxymethyl)-cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the crude toluene-4-sulfonic acid 1-cyano-cyclopropylmethyl ester in DMF (30 mL) was added 5-chloro-2-hydroxy-benzaldehyde (5.9 g, 38 mmol) and K2CO3 (10.5 g, 76 mmol) slowly. The reaction mixture was placed in a sealed tube and irradiated by microwave reactor at 75° C. for 30 min. After cooled to room temperature, the mixture was poured into water. The solution was diluted with EtOAc (200 mL), washed with water, dried and concentrated to give the title compound as a black oil (4.76 g). The oil was used for next step reaction directly without further purification.